6-Ethyl-5-iodopyrimidine-2,4-diamine
Overview
Description
6-Ethyl-5-iodopyrimidine-2,4-diamine is a chemical compound with the molecular formula C6H9IN4 . It is also known as “2,4-Diamino-6-ethyl-5-iodopyrimidine” and "2,4-Pyrimidinediamine, 6-ethyl-5-iodo-" .
Synthesis Analysis
The synthesis of 6-Ethyl-5-iodopyrimidine-2,4-diamine can be achieved through a reaction involving 2,4-diamino-6-ethylpyrimidine and iodine monochloride in methanol at 20℃ for 2 hours . The reaction mixture is then extracted with ethyl acetate, dried over anhydrous MgSO4, and evaporated to obtain the product .Molecular Structure Analysis
The molecular structure of 6-Ethyl-5-iodopyrimidine-2,4-diamine consists of a pyrimidine ring which is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions .Physical And Chemical Properties Analysis
The compound has a molecular weight of 264.07 . It has a high GI absorption, is not a P-gp substrate, and does not inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4 . Its water solubility is 0.962 mg/ml .Scientific Research Applications
Antiviral Applications
Research on pyrimidine derivatives, including those structurally related to 6-Ethyl-5-iodopyrimidine-2,4-diamine, has shown significant antiviral activities. For instance, 5-substituted-2,4-diaminopyrimidine derivatives have been identified for their marked inhibitory effect on retrovirus replication in cell culture, highlighting their potential as antiretroviral agents (Hocková et al., 2003).
Crystal Structure Analysis
The study of pyrimidine derivatives also extends to crystal structure analysis, which is crucial for understanding the molecular interactions and designing drugs with improved efficacy. For example, the crystal structures of pyrimethamine derivatives have been thoroughly investigated, providing insights into their binding mechanisms and enhancing the activity of mutant β-N-acetylhexosaminidase (Tropak et al., 2015).
Synthesis and Chemical Properties
Pyrimidine derivatives play a significant role in chemical synthesis, offering a versatile scaffold for the development of novel compounds with potential biological activities. For example, the synthesis and magnetic properties of complexes involving pyrimidine derivatives have been explored, demonstrating the versatility of these compounds in forming complexes with potential applications in materials science and catalysis (Julve et al., 1993).
Safety and Hazards
properties
IUPAC Name |
6-ethyl-5-iodopyrimidine-2,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9IN4/c1-2-3-4(7)5(8)11-6(9)10-3/h2H2,1H3,(H4,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USTNJKBQOYRJSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC(=N1)N)N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9IN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30460259 |
Source
|
| Record name | 6-Ethyl-5-iodopyrimidine-2,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30460259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-5-iodopyrimidine-2,4-diamine | |
CAS RN |
514854-13-8 |
Source
|
| Record name | 6-Ethyl-5-iodopyrimidine-2,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30460259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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